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Abstract

NSC 698600, identified as 3-(4-methoxyphenyl)-6-methyl-1H-thieno[3,2-b]pyridin-4(5H)-one,
has emerged as a noteworthy small molecule inhibitor of the p300/CBP-associated factor
(PCAF), a crucial histone acetyltransferase (HAT). With a reported IC50 of 6.51 pM, this
compound presents a valuable tool for investigating the biological roles of PCAF and as a
potential starting point for the development of novel therapeutics targeting epigenetic
mechanisms. This document provides a comprehensive overview of the available technical
information regarding NSC 698600, including its chemical properties, a general synthetic
strategy for its core scaffold, a detailed protocol for a representative PCAF inhibition assay, and
an exploration of the PCAF signaling pathway.

Introduction to NSC 698600

NSC 698600 is a chemical entity registered in the National Cancer Institute (NCI)
Developmental Therapeutics Program (DTP) repository. Its identification as a PCAF inhibitor
positions it within a critical area of epigenetic research. PCAF, a member of the GNAT (Gcn5-
related N-acetyltransferase) family of HATSs, plays a pivotal role in chromatin remodeling and
gene transcription regulation through the acetylation of histone and non-histone proteins.
Dysregulation of PCAF activity has been implicated in various diseases, including cancer,
making it an attractive target for therapeutic intervention.
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Table 1: Chemical and Biological Properties of NSC 698600

Property Value

NSC ldentifier 698600

3-(4-methoxyphenyl)-6-methyl-1H-thieno[3,2-
b]pyridin-4(5H)-one

Chemical Name

Molecular Formula C14H12N202S
CAS Number 908069-17-0
Mechanism of Action PCAF Inhibitor
IC50 (PCAF) 6.51 pM[1]

Discovery and Synthesis
Discovery

Detailed information regarding the specific discovery of NSC 698600 is not readily available in
the public domain. It is likely that the compound was identified through a high-throughput
screening campaign of the NCI's extensive chemical library against a panel of biological
targets, including PCAF.

Synthesis

A specific, step-by-step synthesis protocol for NSC 698600 has not been published in publicly
accessible literature. However, based on the thieno[3,2-b]pyridine core structure, a general
synthetic approach can be proposed. The synthesis of this scaffold often involves the
construction of a substituted thiophene ring followed by the annulation of the pyridinone ring.

A plausible, though unconfirmed, synthetic workflow is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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